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Compound of Interest

Compound Name: Perylene Red

Cat. No.: B1679657

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical and physical
properties of Perylene Red, a class of high-performance organic pigments and dyes. Given the
use of the term "Perylene Red" to describe several distinct chemical compounds, this
document will focus on the most prominently referenced compounds in scientific and industrial
literature: N,N'-bis(2,6-diisopropylphenyl)-1,6,7,12-tetraphenoxyperylene-3,4:9,10-
tetracarboxylic acid bisimide, along with the commercially significant pigments Pigment Red
179 (P.R. 179), Pigment Red 149 (P.R. 149), and Pigment Red 178 (P.R. 178).

These compounds, all derivatives of perylene, exhibit exceptional thermal and photochemical
stability, strong absorption in the visible spectrum, and high fluorescence quantum yields,
making them valuable materials in a range of applications from industrial coatings to advanced
biomedical research.[1][2][3] Their unique optoelectronic properties are of particular interest to
researchers in materials science and drug development, where perylene diimide (PDI)
derivatives are being explored as fluorescent probes for cellular imaging and as agents in
photodynamic therapy.[4][5]

Core Chemical and Physical Data

The fundamental properties of these distinct "Perylene Red" compounds are summarized in
the tables below for clear comparison.
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Table 1: Chemical Identification of Perylene Red

Compounds
Compound Molecular Molecular
CAS Number _ Synonyms
Name Formula Weight ( g/mol )
N,N'-bis(2,6-
diisopropylphenyl
propylpheny Perylene Red,
)-1,6,7,12-
Lumogen Red
tetraphenoxypery  123174-58-3 C72H58N20s 1079.26[6]
300, ROT 300[3]
lene-3,4:9,10-
. [7]
tetracarboxylic
acid bisimide
Perylene
Pigment Red 179 5521-31-3 C26H14N204 418.40[8] Maroon, C.I.
71130[8][9]
Perylene Red,
) Permanent Red
Pigment Red 149  4948-15-6 CaoH26N204 598.65[10]
B, C.I. 71137[2]
[10]
Perylene Red,
Pigment Red 178  3049-71-6 CasH26N604 750.76[11] C.l. 71155[11]

[12]

Table 2: Physical Properties of Perylene Red
Compounds
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N,N'-bis(2,6-
diisopropylphen
yh)-1,6,7,12- Pigment Red Pigment Red Pigment Red
Property
tetraphenoxy- 179 149 178
perylene
bisimide
Reddish-brown
) Maroon to red
Appearance crystalline Red powder[15] Red powder[16]
powder[14]
powder[13]
_ _ >300
Melting Point
“0) (decomposes) - >450[17] -
[10]
, 1.39 - 1.40[15]
Density (g/cm?3) 1.294 - 1.3[7][13] 1.4-1.7[14] (171 1.31-1.34[18]
] Insoluble in Insoluble in
Soluble in _
B water and Insoluble in water and
Solubility DMSO, ] )
common organic  water[2] general organic
Chloroform[10]
solvents[9] solvents[12][16]
Heat Resistance High thermal
- 200 - 280[4][14] 300[17] -
(°C) stability[13]

Table 3: Optical Properties of Perylene Red Compounds
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N,N'-bis(2,6-
diisopropylphen
yh)-1,6,7,12- Pigment Red Pigment Red Pigment Red
Property
tetraphenoxy- 179 149 178
perylene
bisimide
Yellowish-red to )
Color Red Yellowish-red[15] Red
Maroon[1][14]
Semi- Highly )
Transparency - Semi-opaque[12]
transparent[19] transparent[15]
Fluorescence Weak
Emission Max ~612 nm[10] fluorescence in - -
(Aem) solid state[20]
~50% (in silicone
Fluorescence i
] matrix)[10], 0.96
Quantum Yield ) - - -
(in chloroform)
(PF)
[21]
Light Fastness
- 7-8[1][14] 7-8[17] 7-8[4]

(1-8 scale)

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of perylene pigments are

often proprietary. However, based on the available scientific literature, representative

procedures are outlined below.

Synthesis of Perylene Pigments: A Generalized Protocol

The synthesis of perylene diimide pigments generally involves the condensation of perylene-

3,4,9,10-tetracarboxylic dianhydride (PTCDA) with a primary amine.

Materials:

e Perylene-3,4,9,10-tetracarboxylic dianhydride (PTCDA)
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e Appropriate primary amine (e.g., methylamine for P.R. 179, 3,5-dimethylaniline for P.R. 149)
[8][10]

» High-boiling solvent (e.g., imidazole, N-methyl-2-pyrrolidone (NMP), or quinoline)[3]
o Catalyst (optional, e.g., zinc acetate)[3]

o Glacial acetic acid[22]

» Deionized water

e Hydrochloric acid (HCI)

Procedure:

e Reaction Setup: In a reaction vessel equipped with a condenser and a mechanical stirrer,
dissolve PTCDA in the chosen high-boiling solvent.

o Addition of Amine: Add the primary amine to the reaction mixture. The molar ratio of amine to
PTCDA is typically greater than 2:1.

o Catalysis (Optional): If a catalyst such as zinc acetate is used, add it to the mixture.

o Reaction: Heat the mixture to a high temperature (typically 120-200°C) and maintain it for
several hours with constant stirring.[3][22] The progress of the reaction can be monitored by
thin-layer chromatography.

o Precipitation and Filtration: After the reaction is complete, cool the mixture to room
temperature. The crude pigment will precipitate out of the solution. Collect the solid product
by filtration.

e Washing: Wash the filter cake sequentially with hot water, dilute HCI, and then again with hot
water until the filtrate is neutral.[14] This removes unreacted starting materials and the
solvent.

» Drying: Dry the purified pigment in a vacuum oven at an elevated temperature.

Characterization Protocols
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UV-Visible (UV-Vis) and Fluorescence Spectroscopy:

o Sample Preparation: Prepare dilute solutions of the Perylene Red compound in a suitable
solvent (e.g., chloroform, THF) in a quartz cuvette. The concentration should be adjusted to
have an absorbance value below 0.1 at the excitation wavelength for fluorescence
measurements to avoid inner filter effects.[12]

o UV-Vis Spectroscopy: Record the absorption spectrum over a wavelength range of
approximately 300-800 nm using a dual-beam UV-Vis spectrophotometer.[12]

o Fluorescence Spectroscopy: Using a spectrofluorometer, excite the sample at a wavelength
corresponding to a major absorption peak. Record the emission spectrum over a wavelength
range starting from the excitation wavelength to the near-infrared region.[20]

High-Performance Liquid Chromatography (HPLC):

o Sample Preparation: Dissolve a small amount of the Perylene Red sample in a suitable
solvent compatible with the mobile phase (e.g., THF, chloroform). Filter the solution through
a 0.2 um syringe filter.

e Instrumentation: Use a reverse-phase C18 column with a UV-Vis or diode-array detector.

» Mobile Phase: A gradient of organic solvent (e.g., acetonitrile or methanol) and water is
typically used.

e Analysis: Inject the sample and monitor the elution profile at a wavelength corresponding to
the maximum absorption of the Perylene Red compound.

Visualizations
Chemical Structures of Perylene Red Compounds

The fundamental structures of the discussed Perylene Red compounds are depicted below.
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Chemical Structures of Perylene Red Compounds

N,N'-bis(2,6-diisopropylphenyl)-1,6,7,12-
tetraphenoxyperylene-3,4:9,10-tetracarboxylic acid bisimide Pigment Red 179 (P.R. 179) Pigment Red 149 (P.R. 149) Pigment Red 178 (P.R. 178)
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Caption: Chemical structures of key Perylene Red compounds.

Generalized Synthesis Workflow

The general synthetic route to Perylene Red pigments is illustrated in the following workflow
diagram.
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Generalized Synthesis Workflow for Perylene Red

Perylene-3,4,9,10- High-Boiling Solvent
tetracarboxylic dianhydride (PTCDA) (e.g., Imidazole, NMP)

Primary Amine

Condensation Reaction
(120-200°C, several hours)

Crude Perylene Red
(Precipitate)

Filtration

Washing
(Water, HCI)

Drying
(Vacuum Oven)
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Caption: A generalized workflow for the synthesis of Perylene Red pigments.

Cellular Imaging Workflow with Perylene Diimide Probes
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Perylene diimide derivatives are increasingly utilized as fluorescent probes in cellular imaging.
A typical experimental workflow is outlined below.

Cellular Imaging Workflow using PDI Probes

(Cell Seeding and Culture)

Incubation with
PDI Fluorescent Probe

Washing to Remove
Unbound Probe

Fluorescence Microscopy
(e.g., Confocal)

Image and Data Analysis

Click to download full resolution via product page

Caption: A typical workflow for cellular imaging using Perylene Diimide probes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Chemical and
Physical Properties of Perylene Red]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679657#perylene-red-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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